Cas no 68155-04-4 (1,1,2-Trifluoro-1,3-butadiene)

1,1,2-Trifluoro-1,3-butadiene structure
1,1,2-Trifluoro-1,3-butadiene structure
Product Name:1,1,2-Trifluoro-1,3-butadiene
CAS No:68155-04-4
MF:C4H3F3
MW:108.061831712723
CID:969266
Update Time:2023-08-03

1,1,2-Trifluoro-1,3-butadiene Chemical and Physical Properties

Names and Identifiers

    • Alkenes, C4-20 .alpha.-, .gamma.-.omega.-perfluoro
    • 1,1,2-trifluorobuta-1,3-diene
    • Alkenes, C4-20 alpha-, gamma-omega-perfluoro
    • Perfluoroalkyl(C2-C18)ethylene
    • 1,1,2-Trifluoro-1,3-butadiene
    • FWTUDISDSYABRU-UHFFFAOYSA-N
    • 1,1,2-trifluorobutadiene
    • 1,1,2-trifluoro-buta-1,3-diene
    • 1,3-Butadiene, 1,1,2-trifluoro-
    • FCH1117117
    • 1,1,2-tris(fluoranyl)buta-1,3-diene
    • A831100
    • Inchi: 1S/C4H3F3/c1-2-3(5)4(6)7/h2H,1H2
    • InChI Key: FWTUDISDSYABRU-UHFFFAOYSA-N
    • SMILES: F/C(=C(/F)\F)/C=C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 99.5
  • Topological Polar Surface Area: 0
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